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Compound of Interest

4-Bromo-1-ethoxy-2-
Compound Name:
fluorobenzene

Cat. No.: B050460

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromo-1-ethoxy-2-
fluorobenzene

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core physicochemical properties of 4-
Bromo-1-ethoxy-2-fluorobenzene, a halogenated aromatic ether. The information is curated
for professionals in research and development who require precise data and standardized
methodologies for compound characterization.

Core Physicochemical Data

The structural and physical properties of 4-Bromo-1-ethoxy-2-fluorobenzene are essential for
its handling, application in synthesis, and prediction of its behavior in various chemical
environments. The following table summarizes key quantitative data for this compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b050460?utm_src=pdf-interest
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

4-Bromo-1-ethoxy-2-

UPAC Name fluorobenzene ]
Molecular Formula CsHsBrrFO [1]
Molecular Weight 219.05 g/mol [1]
Exact Mass 217.97426 u [1]
Boiling Point 233.4 £ 20.0 °C (Predicted) [1]
Density 1.457 + 0.06 g/cm? (Predicted) [1]
Flash Point 114.0+£6.0°C [1]
Refractive Index 1.514 [1]
XLogP3 3.1 [1]
Topological Polar Surface Area 9.2 A2 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 2 [1]
Heavy Atom Count 11 [1]

Experimental Protocols

The following sections detail standardized laboratory methodologies for determining the key
physicochemical properties of liquid organic compounds like 4-Bromo-1-ethoxy-2-
fluorobenzene.

Determination of Boiling Point (Capillary Method)

The boiling point is a critical physical constant for characterizing and assessing the purity of a
liquid.[2] The capillary method is a common micro-technique for its determination.

Apparatus:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.echemi.com/products/pd180727126543-4-bromo-1-ethoxy-2-fluorobenzene.html
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://www.benchchem.com/product/b050460?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thiele tube or melting point apparatus with an aluminum block.[3]
Thermometer (calibrated).

Small test tube (fusion tube).[3]

Capillary tube, sealed at one end.[4]

Heat source (e.g., Bunsen burner or heating mantle).

Procedure:

Place a few milliliters of the liquid sample (4-Bromo-1-ethoxy-2-fluorobenzene) into the
fusion tube.[2]

Invert a capillary tube (sealed at one end) and place it into the fusion tube with the open end
submerged in the liquid.[3]

Attach the fusion tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

Place the assembly into a Thiele tube containing a high-boiling point liquid (like mineral oil)
or into the well of an aluminum block apparatus.[3][5]

Heat the apparatus slowly and uniformly, at a rate of approximately 2°C per minute as the
expected boiling point is approached.

Observe the capillary tube. A slow stream of bubbles will emerge as the liquid's vapor
pressure increases.

The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[3] Note this temperature.

To confirm, remove the heat source and note the temperature at which the liquid just begins
to enter the capillary tube; this should be consistent with the boiling point reading.[6]

Determination of Density
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Density is determined by measuring the mass of a known volume of the liquid.[7]

Apparatus:

 Digital balance (accurate to at least 0.01 g).

o Graduated cylinder or pycnometer (for higher accuracy).[7][8]

Procedure:

Place a clean, dry measuring cylinder on the digital balance and tare it (zero the mass).[9]

o Carefully add a specific volume of 4-Bromo-1-ethoxy-2-fluorobenzene to the measuring
cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus at eye level to
avoid parallax error.[7]

e Place the filled cylinder back on the balance and record the mass of the liquid.[7]
o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[7]

o For improved accuracy, repeat the measurement several times and calculate the average.
[10] The use of a pycnometer, a glass flask with a precise volume, follows a similar principle
but yields more accurate results.[3]

Determination of Solubility

Solubility tests provide qualitative information about the polarity and functional groups present
in a molecule, based on the principle of "like dissolves like".[11][12]

Apparatus:

Several small test tubes.

Spatula or dropper.

Vortex mixer (optional).

Solvents: Water, 5% NaOH, 5% NaHCOs, 5% HCI.[13][14]
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Procedure:

o Water Solubility: Add approximately 25 mg or 0.05 mL of the compound to a test tube. Add
0.75 mL of distilled water in small portions, shaking vigorously after each addition.[13] If the
compound dissolves completely, it is classified as water-soluble.

e Agueous Base Solubility: If the compound is water-insoluble, test its solubility in 5% NaOH
solution using the same procedure. Solubility in NaOH suggests the presence of an acidic
functional group.[14][15]

o Aqueous Acid Solubility: If the compound is insoluble in water and NaOH, test its solubility in
5% HCI. Solubility in dilute acid is a strong indication of a basic functional group, most
commonly an amine.[14][15]

« Interpretation: For 4-Bromo-1-ethoxy-2-fluorobenzene, insolubility in water, aqueous acid,
and aqueous base would be expected, classifying it as a neutral, nonpolar organic
compound. Its predicted XLogP3 value of 3.1 further suggests poor water solubility.[1]

Workflow Visualization

The following diagram illustrates a logical workflow for the physicochemical characterization of
an unknown liquid organic compound such as 4-Bromo-1-ethoxy-2-fluorobenzene.
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Workflow for Physicochemical Characterization of an Organic Liquid
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Caption: Logical workflow for the characterization of an organic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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